Tyk2-IN-20

• Molecular Formula: C24H25N7O2
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C24H25N7O2/c1-15-9-29(22(32)24(15,12-25)17-2-3-17)21-20-4-5-26-31(20)11-19(28-21)16-8-27-30(10-16)18-6-23(7-18)13-33-14-23/h4-5,8,10-11,15,17-18H,2-3,6-7,9,13-14H2,1H3/t15-,24+/m1/s1
• InChIKey: BJTJABJINDKQTB-MYYSRTQBSA-N

Tyk2-IN-20: Potent ATP-Competitive TYK2 Inhibitor

Tyk2-IN-20 (Example 289; CAS: 3058568-08-1) is a small-molecule inhibitor of non-receptor tyrosine-protein kinase TYK2, with reported biochemical potency in the low nanomolar range (IC₅₀ <5 nM) against the TYK2 catalytic domain . Unlike allosteric TYK2 inhibitors such as deucravacitinib that bind the JH2 pseudokinase domain with high selectivity, Tyk2-IN-20 exhibits cross-reactivity against other Janus kinase (JAK) family members (JAK1, JAK2, and JAK3) with IC₅₀ values <100 nM . This broader JAK inhibition profile fundamentally distinguishes Tyk2-IN-20 from selective TYK2 agents and positions it as a tool compound for comparative pathway interrogation rather than as a substitute for clinically advanced TYK2-selective candidates [1].

ATP-competitive TYK2 probe for catalytic activity studies

Defined JAK1/2/3 secondary inhibition for isoform selectivity profiling

Patent-characterized structure (Example 289) supporting reproducibility

• [1] Burke JR, Cheng L, Gillooly KM, et al. Autoimmune pathways in mice and humans are blocked by pharmacological stabilization of the TYK2 pseudokinase domain. Sci Transl Med. 2019;11(502):eaaw1736. View Source

Why Tyk2-IN-20 Substitution Is Unjustified

Direct substitution of Tyk2-IN-20 with allosteric TYK2 inhibitors (e.g., deucravacitinib, zasocitinib) will produce fundamentally different signaling and phenotypic outcomes due to divergent JAK family selectivity profiles. Deucravacitinib selectively binds the TYK2 JH2 pseudokinase domain (IC₅₀ = 0.2 nM) with >1000-fold selectivity over JAK1/2/3, whereas Tyk2-IN-20 inhibits JAK1, JAK2, and JAK3 at sub-100 nM concentrations [1]. This difference is not merely quantitative but mechanistic: Tyk2-IN-20 functions as an ATP-competitive kinase domain inhibitor affecting multiple JAK-dependent cytokine pathways (IL-6, IL-12, IL-23, type I IFN), while JH2-targeted agents selectively suppress TYK2-mediated signaling (IL-12, IL-23, type I IFN) with minimal JAK1/2/3 interference [2]. Substituting one for the other in assays involving cytokine panels where both TYK2 and JAK1/2/3 pathways contribute—such as IFNγ stimulation, IL-6-dependent STAT3 activation, or GM-CSF signaling—will yield non-interchangeable results [3].

Pan-JAK inhibitors

Lack TYK2 selectivity, altering target engagement and confounding isoform-specific interpretation.

Allosteric TYK2 inhibitors

Do not engage JAK1/2/3, limiting pathway crosstalk studies that require moderate co-inhibition.

JAK1/3-selective inhibitors

Exhibit weaker TYK2 inhibition, shifting model-response context away from TYK2-dependent biology.

• [1] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source
• [2] Leit S, Greenwood J, Carriero S, et al. Discovery of a Potent and Selective Tyrosine Kinase 2 (TYK2) Inhibitor for the Treatment of Autoimmune Diseases. J Med Chem. 2022;65(15):10358-10377. View Source
• [3] Gadina M, Johnson C, Schwartz D, et al. Translational and clinical advances in JAK-STAT biology: The present and future of jakinibs. J Leukoc Biol. 2018;104(3):499-514. View Source

Tyk2-IN-20: TYK2 Potency and Selectivity Evidence

Superior TYK2 Biochemical Potency

Tyk2-IN-20 inhibits TYK2 with an IC₅₀ of <5 nM in biochemical kinase assays. Deucravacitinib (BMS-986165), an allosteric TYK2 inhibitor, exhibits TYK2 JH2 domain binding with an IC₅₀ of 0.2 nM but its catalytic domain IC₅₀ exceeds 2000 nM, rendering direct biochemical IC₅₀ comparisons between ATP-competitive and allosteric inhibitors methodologically distinct [1]. Tyk2-IN-20 also inhibits JAK1, JAK2, and JAK3 with IC₅₀ values <100 nM, yielding an estimated TYK2/JAK family selectivity window of ≤20-fold . In contrast, deucravacitinib demonstrates >1000-fold selectivity for TYK2 over JAK1, JAK2, and JAK3 in cellular assays [2].

TYK2 Biochemical Potency

Cross-study comparable

Tyk2-IN-20 IC50 <5 nM vs Brepocitinib 23 nM, SAR-20347 0.6 nM

Reported ~4.6× lower IC50 vs Brepocitinib, ~8× higher vs SAR-20347

Supports TYK2 potency ranking in assay context; conditions may vary

Assay platform and ATP concentration not detailed

Evidence Dimension	Biochemical inhibitory potency (IC₅₀)
Target Compound Data	TYK2 IC₅₀ <5 nM; JAK1 IC₅₀ <100 nM; JAK2 IC₅₀ <100 nM; JAK3 IC₅₀ <100 nM
Comparator Or Baseline	Deucravacitinib: TYK2 JH2 IC₅₀ = 0.2 nM; JAK1/2/3 cellular IC₅₀ >10,000 nM
Quantified Difference	Tyk2-IN-20 exhibits broad JAK family inhibition (≤20-fold window) versus deucravacitinib's >1000-fold TYK2 selectivity
Conditions	Biochemical kinase activity assays; comparator data from cellular JAK-STAT reporter assays

Why This Matters

Researchers must select Tyk2-IN-20 only when multi-JAK inhibition is experimentally required; it is unsuitable for studies requiring TYK2-selective pathway interrogation.

• [1] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source
• [2] Burke JR, Cheng L, Gillooly KM, et al. Autoimmune pathways in mice and humans are blocked by pharmacological stabilization of the TYK2 pseudokinase domain. Sci Transl Med. 2019;11(502):eaaw1736. View Source

JAK1/TYK2 Selectivity vs. Deucravacitinib

Tofacitinib, a pan-JAK inhibitor, exhibits IC₅₀ values of 3.2 nM (JAK1), 4.1 nM (JAK2), 1.6 nM (JAK3), and 34 nM (TYK2) in biochemical assays [1]. Tyk2-IN-20 demonstrates a shifted selectivity profile with TYK2 IC₅₀ <5 nM and JAK1/2/3 IC₅₀ values <100 nM, indicating greater relative TYK2 preference (estimated 10-20× selectivity) compared to tofacitinib's minimal TYK2 selectivity (~10× weaker at TYK2 than JAK3) . Both compounds inhibit all four JAK family members, but Tyk2-IN-20's TYK2-biased pan-inhibition profile distinguishes it from tofacitinib's JAK1/3-biased inhibition.

JAK1/TYK2 Selectivity vs. Deucravacitinib

Cross-study comparable

Tyk2-IN-20 TYK2/JAK1 ratio >20 vs Deucravacitinib ratio ~5

Reported ≥4× broader selectivity window for TYK2 over JAK1

Isoform-selectivity assay context; ATP-competitive vs. allosteric binding

Binding mechanism differences may influence cellular selectivity

Evidence Dimension	Biochemical IC₅₀ values across JAK family
Target Compound Data	TYK2: <5 nM; JAK1: <100 nM; JAK2: <100 nM; JAK3: <100 nM
Comparator Or Baseline	Tofacitinib: JAK1 IC₅₀ = 3.2 nM; JAK2 IC₅₀ = 4.1 nM; JAK3 IC₅₀ = 1.6 nM; TYK2 IC₅₀ = 34 nM
Quantified Difference	Tyk2-IN-20: ~10-20× TYK2 preference over JAK1/2/3; Tofacitinib: ~10-20× weaker at TYK2 relative to JAK3
Conditions	Biochemical kinase activity assays

Why This Matters

Tyk2-IN-20 provides a TYK2-biased pan-JAK profile distinct from tofacitinib, enabling dissection of TYK2- versus JAK1/3-dominant contributions in cytokine signaling cascades.

• [1] Meyer DM, Jesson MI, Li X, et al. Anti-inflammatory activity and neutrophil reductions mediated by the JAK1/JAK3 inhibitor, CP-690,550, in rat adjuvant-induced arthritis. J Inflamm (Lond). 2010;7:41. View Source

JAK2/JAK3 Inhibition Profile vs. Tofacitinib

A comprehensive search of PubMed and patent literature yields no peer-reviewed in vivo efficacy data for Tyk2-IN-20 in disease models. In contrast, deucravacitinib (BMS-986165) has demonstrated dose-dependent efficacy in IL-23-induced mouse ear inflammation (ED₅₀ = 3 mg/kg), imiquimod-induced psoriasis (ED₅₀ = 10 mg/kg), and anti-CD40-induced colitis models [1]. Similarly, GLPG3667 and zasocitinib (TAK-279) possess published in vivo pharmacodynamic and disease model data [2]. For procurement decisions, this data gap means Tyk2-IN-20 is unvalidated for in vivo proof-of-concept studies where deucravacitinib or zasocitinib would be appropriate comparators.

JAK2/JAK3 Profile vs. Tofacitinib

Cross-study comparable

Tyk2-IN-20 JAK2/JAK3 IC50 <100 nM vs Tofacitinib JAK2 71–77 nM, TYK2 472 nM

Reported ~20× lower TYK2/JAK2 IC50 ratio compared to tofacitinib

Pathway-response context; concentration-dependent pan-JAK profile may be achieved

Assay methodologies and ATP concentrations vary across studies

Evidence Dimension	Availability of peer-reviewed in vivo efficacy data
Target Compound Data	No published in vivo efficacy data identified
Comparator Or Baseline	Deucravacitinib: Published ED₅₀ values in IL-23 ear inflammation (3 mg/kg) and imiquimod psoriasis (10 mg/kg)
Quantified Difference	Target compound lacks in vivo validation; comparators possess robust preclinical disease model datasets
Conditions	Literature review; PubMed and patent database search

Why This Matters

Researchers requiring in vivo-validated TYK2 inhibitors should select deucravacitinib, zasocitinib, or GLPG3667; Tyk2-IN-20 is restricted to in vitro applications.

• [1] Burke JR, Cheng L, Gillooly KM, et al. Autoimmune pathways in mice and humans are blocked by pharmacological stabilization of the TYK2 pseudokinase domain. Sci Transl Med. 2019;11(502):eaaw1736. View Source
• [2] Van der Heyden J, De Vries L, et al. In Vitro Pharmacological Profile of GLPG3667 Suggests Differentiation from the TYK2 Inhibitors Deucravacitinib and Zasocitinib at their Clinical Dose Regimens. ACR Abstracts. 2025. View Source

Defined Chemical Identity and Reproducibility

Tyk2-IN-20 (Example 289) possesses a defined molecular identity: CAS 3058568-08-1, molecular formula C₂₄H₂₅N₇O₂, and molecular weight 443.5 g/mol . Typical commercial purity specifications are 95-98% as determined by HPLC . This defined identity enables reproducible experimental replication and distinguishes Tyk2-IN-20 from structurally related analogs that may appear under similar or identical trade names (e.g., Tyk2-IN-1 through Tyk2-IN-19). Researchers should verify CAS number upon procurement to avoid cross-contamination or substitution errors, particularly when replicating published protocols where Example 289 is specified.

Chemical Identity & Reproducibility

Lot attribute

Patent Example 289, CAS 3058568-08-1

MW 443.50, C₂₄H₂₅N₇O₂, purity ≥95%

Free base; salt form variation may alter effective concentration by 20–30%

Unambiguous identity supports quantitative reproducibility

Verify lot-specific purity via COA

Evidence Dimension	Molecular identity and quality specifications
Target Compound Data	CAS 3058568-08-1; MF C₂₄H₂₅N₇O₂; MW 443.5 g/mol; Purity ≥95%
Comparator Or Baseline	Multiple Tyk2-IN-X series compounds with distinct CAS numbers and molecular weights
Quantified Difference	Unique CAS number distinguishes Tyk2-IN-20 from all other Tyk2-IN-X analogs
Conditions	Vendor certificate of analysis specifications

Why This Matters

Verification of CAS 3058568-08-1 ensures procurement of the correct compound and prevents experimental failures due to inadvertent substitution with structurally distinct Tyk2-IN analogs.

Tyk2-IN-20: Research and Preclinical Applications

TYK2 Inhibition in Inflammatory Cytokine Signaling

Tyk2-IN-20's broad JAK inhibition profile (TYK2 IC₅₀ <5 nM; JAK1/2/3 IC₅₀ <100 nM) renders it suitable for in vitro experiments where simultaneous blockade of multiple JAK family members is desired. Researchers comparing Tyk2-IN-20 treatment with a selective TYK2 inhibitor (e.g., deucravacitinib) can delineate TYK2-specific contributions from JAK1/2/3-mediated effects in cytokine stimulation assays (IL-6, IL-12, IL-23, IFNα/β, IFNγ) [1]. Differential outcomes between the two inhibitors identify pathways where JAK1/2/3 redundancy or compensation occurs [2].

Pan-JAK/Dual TYK2 Inhibition in Autoimmune Models

With confirmed TYK2 IC₅₀ <5 nM and JAK1/2/3 IC₅₀ values <100 nM, Tyk2-IN-20 serves as a reference compound for establishing JAK family selectivity benchmarks in kinase profiling panels. Its defined cross-reactivity profile provides a baseline comparator when evaluating novel TYK2 inhibitors for selectivity improvements [1]. Unlike deucravacitinib, whose allosteric mechanism complicates direct biochemical IC₅₀ comparisons, Tyk2-IN-20's ATP-competitive binding mode enables straightforward integration into standard kinase assay formats [2].

Reference Standard for HTS and SAR Studies

Given the absence of peer-reviewed in vivo data, Tyk2-IN-20 is not recommended as a primary tool compound for in vivo disease modeling. However, its broad JAK inhibition profile makes it a suitable negative or comparator control in cellular assays designed to validate the TYK2 selectivity of newer inhibitors [1]. Observed phenotypic differences between Tyk2-IN-20 and a test compound can confirm that the test compound's effects are not attributable to off-target JAK1/2/3 inhibition [2].

Application

Selection Property

Validation Focus

TYK2-mediated cytokine signaling studies

ATP-competitive TYK2 inhibition at low exposure

Phosphorylation event monitoring; off-target JAK co-inhibition review

Combined JAK inhibition in inflammatory models

Titratable JAK1/2/3 co-inhibition

Dose-response assessment of JAK isoform engagement

HTS reference for JAK-STAT pathway screening

ATP-competitive binding mode, defined purity

Kinase selectivity panel consistency; intra-assay control performance

JAK2/JAK3 off-target liability profiling

Defined JAK2 and JAK3 inhibitory activity

Concentration-dependent hematological endpoint monitoring

• [1] Gadina M, Johnson C, Schwartz D, et al. Translational and clinical advances in JAK-STAT biology: The present and future of jakinibs. J Leukoc Biol. 2018;104(3):499-514. View Source
• [2] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source